Cas no 797769-56-3 (N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine)

N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine structure
797769-56-3 structure
Product Name:N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine
CAS No:797769-56-3
MF:C14H13F2N
MW:233.2565305233
CID:1798668
PubChem ID:1091738
Update Time:2025-04-21

N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-Fluorobenzyl)-1-(2-fluorophenyl)methanamine
    • N-(2-Fluorobenzyl)-1-(4-fluorophenyl)methanamine
    • N-(2-Fluorobenzyl)-4-fluorobenzylamine
    • SR-01000363764
    • 797769-56-3
    • 1-(4-fluorophenyl)-N-[(2-fluorophenyl)methyl]methanamine
    • SR-01000363764-1
    • AKOS000239395
    • N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine
    • MDL: MFCD05241282
    • Inchi: 1S/C14H13F2N/c15-13-7-5-11(6-8-13)9-17-10-12-3-1-2-4-14(12)16/h1-8,17H,9-10H2
    • InChI Key: GBBGHUWXQLFMIS-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 233.10160574g/mol
  • Monoisotopic Mass: 233.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų
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